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Compound of Interest

Compound Name: Tribenzylsilane

Cat. No.: B167443 Get Quote

For researchers and professionals in drug development, the safe handling and disposal of

chemical reagents are paramount. This document provides essential safety and logistical

information for the proper disposal of tribenzylsilane, ensuring operational integrity and

laboratory safety.

Key Chemical and Physical Properties of
Tribenzylsilane
A clear understanding of a substance's properties is the first step in safe handling and disposal.

The following table summarizes the key quantitative data for tribenzylsilane.[1][2][3][4][5]

Property Value

CAS Number 1747-92-8

Molecular Formula C₂₁H₂₂Si

Molecular Weight 302.49 g/mol

Appearance Off-white to white powder/crystals

Melting Point 88 - 92 °C

Boiling Point 175 °C at 3 mmHg

Solubility Practically insoluble in water
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Hazard Identification and Personal Protective
Equipment (PPE)
Tribenzylsilane is classified with the following hazard statements: H315 (Causes skin

irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation).[3]

Therefore, stringent adherence to safety protocols is mandatory.

Required Personal Protective Equipment (PPE):

Hand Protection: Wear protective gloves.

Eye/Face Protection: Use safety glasses with side-shields or chemical goggles.

Skin and Body Protection: A lab coat should be worn.

Respiratory Protection: In case of insufficient ventilation, use a suitable respiratory device.

Step-by-Step Disposal Protocol
Tribenzylsilane must be disposed of as hazardous waste. Do not attempt to dispose of it down

the drain or in regular trash. The following protocol outlines the necessary steps for its safe

disposal.

Experimental Protocol for Waste Collection:

Container Selection: Choose a designated, leak-proof, and clearly labeled waste container

compatible with chemical waste.

Waste Segregation: Do not mix tribenzylsilane waste with other incompatible waste

streams.

Labeling: Clearly label the waste container with "Hazardous Waste" and "Tribenzylsilane".

Storage: Store the sealed waste container in a designated, well-ventilated, and secure area

away from incompatible materials.

Disposal Request: Arrange for pickup and disposal by a certified hazardous waste disposal

company, following all local, state, and federal regulations.
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Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of tribenzylsilane.
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Tribenzylsilane Disposal Workflow
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By adhering to these procedures, laboratories can ensure the safe and compliant disposal of

tribenzylsilane, fostering a secure research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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